Cas no 1806838-36-7 (Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806838-36-7
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4857743
• Update Time: 2025-07-25

Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)4-6-3-7(10(13)14)11(15)16-8(6)5-12/h3,10H,2,4-5H2,1H3,(H2,15,16)
• InChI Key： RHSBMYBHYAKMJC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(N)N=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate

Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806838-36-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate, identified by its CAS number 1806838-36-7, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with various functional groups, has garnered considerable attention due to its utility in the synthesis of bioactive molecules. The strategic placement of the bromomethyl and difluoromethyl groups on the pyridine ring not only enhances its reactivity but also opens up diverse possibilities for further chemical modifications, making it a valuable building block in drug discovery and development.

The importance of Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate is underscored by its role in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its application in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The bromomethyl moiety, in particular, serves as a crucial handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the presence of the difluoromethyl group imparts unique physicochemical properties to the resulting compounds, often enhancing their metabolic stability and binding affinity to biological targets.

In the context of modern drug design, Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate has been employed in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, a family of enzymes frequently overexpressed in tumor cells. The ability to introduce diverse substituents at the 2-amino and 5-acetate positions allows for fine-tuning of the pharmacophore, enabling researchers to optimize potency and selectivity. Moreover, the pyridine scaffold itself is a common motif in many drugs due to its favorable interactions with biological targets.

The incorporation of fluorine atoms into pharmaceutical molecules has become increasingly prevalent due to their ability to modulate drug properties such as lipophilicity, solubility, and metabolic stability. The difluoromethyl group in Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate contributes to these desirable characteristics, making it an attractive scaffold for medicinal chemists. Recent advances in fluorination chemistry have further expanded the utility of this compound, allowing for the introduction of fluorinated analogs with enhanced pharmacological profiles. Techniques such as electrophilic aromatic substitution and transition-metal-catalyzed reactions have enabled precise control over fluorine incorporation, leading to a new generation of fluorinated drugs with improved efficacy and reduced toxicity.

bromomethyl)-3-(difluoromethyl)pyridine-5-acetate has also found utility in the development of agents targeting infectious diseases. The growing threat of antibiotic resistance has necessitated the discovery of novel antimicrobial compounds, and this intermediate has played a role in synthesizing molecules with potent activity against bacteria and viruses. The ability to modify both the pyridine core and the appended functional groups allows for the creation of structurally diverse candidates that can evade existing resistance mechanisms. Additionally, computational methods have been employed to predict promising derivatives based on virtual screening campaigns, accelerating the drug discovery process.

The synthetic methodologies for Ethyl 2-amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-5-acetate are well-documented and have been refined over time to ensure high yields and purity. Key steps typically involve multi-step organic transformations starting from readily available precursors such as pyridine derivatives. The bromination at the 6-position is often achieved using brominating agents like N-bromosuccinimide (NBS), while the introduction of the difluoromethyl group can be accomplished via halogen exchange reactions or direct fluorination protocols. Careful optimization of reaction conditions is essential to minimize side products and maximize efficiency.

In conclusion, Ethyl 2-amino-6-(bromomethyl strong >)-3-(< strong >difluoromethyl strong >)pyridine-5-acetate (CAS No. 1806838-36-7) is a cornerstone intermediate in pharmaceutical synthesis, offering unparalleled flexibility for constructing bioactive molecules. Its unique structural features make it indispensable in developing drugs for various therapeutic areas, including cancer therapy and infectious diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further. The ongoing advancements in synthetic chemistry and drug design principles will undoubtedly continue to leverage Ethyl 2-amino-6-(< strong >bromomethyl strong >)-3-(< strong >difluoromethyl strong >)pyridine-5-acetate as a key component in next-generation therapeutics.